Cas no 2583767-35-3 (Tert-butyl 4-(2-bromo-4-chlorophenyl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-(2-bromo-4-chlorophenyl)piperidine-1-carboxylate
• CAS No: 2583767-35-3
• MF: C₁₆H₂₁BrClNO₂
• MW: 374.700443029404
• CID: 5619721
• PubChem ID: 165931859
• Update Time: 2025-07-22

Tert-butyl 4-(2-bromo-4-chlorophenyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28301310
• 2583767-35-3
• tert-butyl 4-(2-bromo-4-chlorophenyl)piperidine-1-carboxylate
• Tert-butyl 4-(2-bromo-4-chlorophenyl)piperidine-1-carboxylate

• Inchi： 1S/C16H21BrClNO2/c1-16(2,3)21-15(20)19-8-6-11(7-9-19)13-5-4-12(18)10-14(13)17/h4-5,10-11H,6-9H2,1-3H3
• InChI Key： UAILMZCHRZZLDX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C1CCN(C(=O)OC(C)(C)C)CC1)Cl

Computed Properties

• Exact Mass: 373.04442g/mol
• Monoisotopic Mass: 373.04442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 29.5Ų

Additional information on Tert-butyl 4-(2-bromo-4-chlorophenyl)piperidine-1-carboxylate

Introduction to Tert-butyl 4-(2-bromo-4-chlorophenyl)piperidine-1-carboxylate (CAS No. 2583767-35-3)

Tert-butyl 4-(2-bromo-4-chlorophenyl)piperidine-1-carboxylate, with the chemical formula C₁₄H₁₆BrClN and CAS number 2583767-35-3, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a tert-butyl group and a halogenated aromatic ring, contribute to its unique chemical properties and make it a valuable intermediate in synthetic chemistry.

The Tert-butyl 4-(2-bromo-4-chlorophenyl)piperidine-1-carboxylate moiety is particularly noteworthy due to its role in enhancing the solubility and metabolic stability of bioactive molecules. In recent years, there has been a growing interest in developing novel piperidine-based drugs due to their favorable pharmacokinetic profiles. The 2-bromo-4-chlorophenyl substituent further adds to the compound's complexity, enabling a wide range of chemical modifications and functionalizations. These attributes make it an attractive candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. Studies have shown that piperidine derivatives can exhibit potent activity against various therapeutic targets, including kinases, G protein-coupled receptors (GPCRs), and ion channels. The Tert-butyl 4-(2-bromo-4-chlorophenyl)piperidine-1-carboxylate structure has been investigated for its potential as an allosteric modulator, a mechanism that could provide a novel approach to drug design.

In the context of drug discovery, the synthesis of Tert-butyl 4-(2-bromo-4-chlorophenyl)piperidine-1-carboxylate has been optimized using state-of-the-art synthetic methodologies. The tert-butyl group not only improves the compound's solubility but also serves as a handle for further derivatization. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the bromo and chloro substituents on the aromatic ring, providing access to a library of related compounds for screening.

The biological activity of Tert-butyl 4-(2-bromo-4-chlorophenyl)piperidine-1-carboxylate has been evaluated in various preclinical models. Preliminary studies have demonstrated its potential as an antagonist for certain GPCRs, which are involved in numerous physiological processes. The compound's ability to modulate these receptors could lead to the development of new treatments for conditions such as hypertension, pain syndromes, and neurological disorders. Additionally, its interaction with kinases has been explored, revealing promising results in inhibiting aberrant signaling pathways associated with cancer.

The pharmacokinetic properties of Tert-butyl 4-(2-bromo-4-chlorophenyl)piperidine-1-carboxylate have been thoroughly characterized using non-invasive imaging techniques and bioavailability studies. These investigations have highlighted its favorable absorption, distribution, metabolism, and excretion (ADME) profile, making it a suitable candidate for further clinical development. The compound's stability under various physiological conditions has also been assessed, ensuring its integrity throughout the drug development process.

Future research directions for Tert-butyl 4-(2-bromo-4-chlorophenyl)piperidine-1-carboxylate include exploring its potential in combination therapies and investigating its mechanism of action at a molecular level. Advances in single-cell sequencing and proteomics have provided new tools for dissecting complex biological pathways, which could offer insights into how this compound interacts with its targets. Additionally, the development of novel synthetic routes could enhance the scalability of its production, making it more accessible for industrial applications.

The integration of artificial intelligence (AI) into drug discovery has revolutionized the way new compounds are designed and optimized. AI-driven platforms can predict the biological activity of molecules with high accuracy, allowing researchers to prioritize candidates like Tert-butyl 4-(2-bromo-4-chlorophenyl)piperidine-1-carboxylate based on their potential therapeutic value. Machine learning algorithms can also identify structural features that enhance drug-like properties, such as solubility and bioavailability.

In conclusion, Tert-butyl 4-(2-bromo-4-chlorophenyl)piperidine-1-carboxylate (CAS No. 2583767-35-3) represents a promising candidate for further development in pharmaceuticals. Its unique structural features and favorable pharmacokinetic properties make it an attractive scaffold for designing new drugs targeting various diseases. With ongoing advancements in synthetic chemistry and computational biology, this compound is poised to play a significant role in future therapeutic interventions.